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Compound of Interest

Compound Name: Antimony-123

Cat. No.: B576670 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides a comprehensive overview of the nuclear properties

and inherent stability of the isotope Antimony-123 (¹²³Sb). Contrary to any implication of decay,

¹²³Sb is a stable nuclide and does not undergo radioactive decay. This document details its

fundamental properties, the experimental methods used to characterize them, and its

applications, particularly as a precursor in the production of radioisotopes.

Stability of Antimony-123
Antimony (51Sb) has two naturally occurring stable isotopes: ¹²¹Sb and ¹²³Sb.[1][2] Antimony-
123 is a stable, non-radioactive isotope and consequently does not have decay properties such

as a half-life, decay mode, or decay products.[3][4][5] Its stability arises from its specific

combination of 51 protons and 72 neutrons, which results in a stable nuclear configuration.

Quantitative Data: Nuclear and Physical Properties
The key experimentally determined properties of Antimony-123 are summarized in the table

below for easy reference.
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Property Value

Symbol ¹²³Sb

Protons (Z) 51

Neutrons (N) 72

Natural Abundance 42.79%

Atomic Mass 122.904214 u

Nuclear Spin (I) 7/2+

Magnetic Moment +2.5498 µN

Half-life Stable

Experimental Protocols for Characterization
The properties of stable isotopes like Antimony-123 are determined through a variety of

sophisticated experimental techniques. The primary methods for ascertaining isotopic

abundance, atomic mass, and nuclear spin are detailed below.

Mass Spectrometry for Isotopic Abundance and Atomic
Mass
Mass spectrometry is the cornerstone technique for determining the natural abundance and

precise atomic mass of isotopes.[1][2]

Methodology:

Ionization: A sample of the element is introduced into the mass spectrometer and ionized,

typically by bombardment with a high-energy electron beam. This process creates positively

charged ions.

Acceleration: The newly formed ions are then accelerated by an electric field, imparting the

same kinetic energy to all ions with the same charge.
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Deflection: The accelerated ions travel through a magnetic field, which deflects their path.

The degree of deflection is inversely proportional to the mass-to-charge ratio (m/z) of the ion;

lighter isotopes are deflected more than heavier ones.

Detection: An ion detector measures the intensity and m/z of the deflected ions. The relative

heights of the peaks in the resulting mass spectrum correspond to the relative abundances

of the different isotopes.[2] The precise position of the peak on the m/z axis allows for a

highly accurate determination of the isotope's atomic mass.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Nuclear Spin
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique used to determine

the nuclear spin of a nucleus.[6][7] This method relies on the interaction of the nuclear

magnetic moment with an external magnetic field.

Methodology:

Sample Placement: A sample containing the isotope of interest is placed in a strong, uniform

external magnetic field (B₀). Nuclei with a non-zero spin, such as ¹²³Sb, align themselves in a

limited number of orientations relative to this field, each corresponding to a different energy

level.

Radio-Frequency Pulse: The sample is irradiated with a radio-frequency (RF) pulse. When

the frequency of the pulse matches the energy difference between the nuclear spin states

(the Larmor frequency), the nuclei absorb energy and transition to a higher energy state.

Detection: When the RF pulse is turned off, the excited nuclei relax back to their lower

energy state, emitting an electromagnetic signal. This signal is detected and Fourier

transformed to produce an NMR spectrum.

Analysis: The characteristics of the NMR spectrum, including the number of peaks and their

splitting patterns (spin-spin coupling), provide detailed information about the nuclear spin

quantum number (I).[8] For ¹²³Sb, these experiments have determined the nuclear spin to be

7/2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.khanacademy.org/science/ap-chemistry-beta/x2eef969c74e0d802:atomic-structure-and-properties/x2eef969c74e0d802:mass-spectrometry-of-elements/a/isotopes-and-mass-spectrometry
https://teaching.shu.ac.uk/hwb/chemistry/tutorials/molspec/nmr1.htm
https://en.wikipedia.org/wiki/Nuclear_magnetic_resonance_spectroscopy
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/04%3A_Chemical_Speciation/4.07%3A_NMR_Spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Radioisotope Production
A significant application of stable ¹²³Sb is its use as a target material in nuclear reactors and

cyclotrons for the production of other isotopes relevant to research and medicine.

Production of Antimony-124
Antimony-124 (¹²⁴Sb) is a radioisotope used as a source of gamma rays and neutrons. It is

produced by the neutron capture reaction of stable Antimony-123.[9] The workflow for this

process is illustrated below.
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Caption: Production workflow of Antimony-124 via neutron capture of stable Antimony-123.
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Production of Iodine-123
While not the most common production route, Iodine-123 (¹²³I), a crucial medical radioisotope

for SPECT imaging, can be produced by bombarding an Antimony-123 target with protons in a

cyclotron.[10][11] The nuclear reaction for this process is ¹²³Sb(p,n)¹²³I. The primary production

pathways for high-purity ¹²³I typically involve xenon or tellurium targets.[12][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b576670#antimony-123-decay-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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